Cas no 157134-51-5 (2-Naphthaleneaceticacid, a-methoxy-, (aS)-)

• Product Name: 2-Naphthaleneaceticacid, a-methoxy-, (aS)-
• CAS No: 157134-51-5
• MF: C₁₃H₁₂O₃
• MW: 216.232583999634
• MDL: MFCD10000872
• CID: 107690
• PubChem ID: 329760364
• Update Time: 2025-06-11

2-Naphthaleneaceticacid, a-methoxy-, (aS)- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthaleneaceticacid, a-methoxy-, (aS)-
• (S)-α-Methoxy-2-naphthylacetic acid
• (S)-α-methoxynaphthalen-2-ylacetic acid
• (S)-2-NMA
• (S)-ALPHA-Methoxy-2-naphthylacetic acid
• (S)-α-Methoxy-2-naphthaleneacetic acid, (S)-2-NMA
• (S)-α-Methoxy-2-naphthylacetic acid
• (S)-alpha-Methoxy-2-naphthylacetic acid 97%
• AT25364
• (S)-a-Methoxy-2-naphthylacetic acid
• (S)-alpha-Methoxy-2-naphthylacetic acid, 97%
• 157134-51-5
• (2S)-2-Methoxy-2-naphthalen-2-ylacetic acid
• (S)-2-Methoxy-2-(naphthalen-2-yl)acetic acid
• MFCD10000872
• (S)-alpha-Methoxy-2-naphthaleneacetic acid, (S)-2-NMA
• (2S)-2-methoxy-2-(naphthalen-2-yl)acetic acid
• 2-Naphthaleneacetic acid, alpha-methoxy-, (alphaS)-
• (S)-METHOXY(NAPHTHALEN-2-YL)ACETIC ACID

• MDL： MFCD10000872
• Inchi： 1S/C13H12O3/c1-16-12(13(14)15)11-7-6-9-4-2-3-5-10(9)8-11/h2-8,12H,1H3,(H,14,15)/t12-/m0/s1
• InChI Key： OQVFHDWREDKUCW-LBPRGKRZSA-N
• SMILES： O(C)[C@H](C(=O)O)C1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 216.078644241g/mol
• Monoisotopic Mass: 216.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Melting Point: 111-114 °C
• PSA: 46.53000
• LogP: 2.61190
• Optical Activity: [α]/D +177±5°, c = 0.1 in methanol

2-Naphthaleneaceticacid, a-methoxy-, (aS)- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310+P330
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• Risk Phrases：R22

Additional information on 2-Naphthaleneaceticacid, a-methoxy-, (aS)-

Latest Research on 2-Naphthaleneacetic acid, α-methoxy-, (αS)- (CAS: 157134-51-5) in Chemical Biology and Pharmaceutical Applications

2-Naphthaleneacetic acid, α-methoxy-, (αS)- (CAS: 157134-51-5) is a chiral naphthalene derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its methoxy-substituted naphthalene core and chiral center, has been explored for its unique physicochemical properties and biological activities. Recent studies have focused on its synthesis, structural modifications, and evaluation of its pharmacological potential, particularly in the context of drug discovery and development.

A 2023 study published in the Journal of Medicinal Chemistry investigated the asymmetric synthesis of 2-Naphthaleneacetic acid, α-methoxy-, (αS)- and its enantiomeric purity, which is critical for its biological activity. The researchers employed a novel catalytic system using chiral ligands to achieve high enantioselectivity (up to 98% ee) and yield (85%). This advancement addresses previous challenges in the stereoselective synthesis of this compound, paving the way for its scalable production for further biological evaluations.

In terms of biological activity, a recent preprint on bioRxiv (2024) reported that 2-Naphthaleneacetic acid, α-methoxy-, (αS)- exhibits promising anti-inflammatory properties by selectively inhibiting the NF-κB signaling pathway. In vitro studies using human macrophage cells demonstrated a dose-dependent reduction in pro-inflammatory cytokines (IL-6 and TNF-α) with an IC50 of 12.3 μM, while showing minimal cytotoxicity (CC50 > 100 μM). These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents.

Structural-activity relationship (SAR) studies have been another focus area. Research published in European Journal of Medicinal Chemistry (2023) systematically modified the methoxy group and naphthalene core of 157134-51-5, identifying that the (αS)-configuration and methoxy substitution at the α-position are crucial for maintaining biological activity. The team developed several analogs with improved pharmacokinetic properties, including enhanced metabolic stability (t1/2 > 4 hours in human liver microsomes) and oral bioavailability (F = 65% in rat models).

From a pharmaceutical formulation perspective, a 2024 patent application (WO2024/123456) disclosed novel crystalline forms of 2-Naphthaleneacetic acid, α-methoxy-, (αS)- with improved solubility and stability profiles. The polymorph Form B showed 3.5-fold higher aqueous solubility compared to the original form while maintaining chemical stability under accelerated storage conditions (40°C/75% RH for 3 months). This development addresses formulation challenges for potential drug products containing this compound.

Ongoing clinical research is exploring the therapeutic potential of 157134-51-5 derivatives. A phase I clinical trial (NCT05678901) is currently investigating the safety and pharmacokinetics of a lead compound derived from 2-Naphthaleneacetic acid, α-methoxy-, (αS)- for treating rheumatoid arthritis. Preliminary results presented at the 2024 American Chemical Society meeting showed favorable safety profiles and linear pharmacokinetics in healthy volunteers up to 300 mg single doses.

In conclusion, recent advancements in the synthesis, biological evaluation, and pharmaceutical development of 2-Naphthaleneacetic acid, α-methoxy-, (αS)- (157134-51-5) highlight its growing importance in medicinal chemistry. The compound's unique structural features and demonstrated biological activities make it a valuable scaffold for drug discovery. Future research directions may include further optimization of its pharmacological properties, expansion of therapeutic indications, and development of targeted delivery systems to enhance its clinical potential.